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Compound of Interest

Compound Name:
(tetrahydro-2H-pyran-3-

yl)methanamine hydrochloride

Cat. No.: B147239 Get Quote

In-Depth Technical Guide: (tetrahydro-2H-pyran-
3-yl)methanamine hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (tetrahydro-2H-pyran-3-
yl)methanamine hydrochloride (CAS No. 1159599-89-9), a valuable building block in

pharmaceutical and medicinal chemistry. The document details its commercial availability,

chemical and physical properties, and provides insights into its synthesis and potential

applications.

Commercial Availability and Supplier Information
(Tetrahydro-2H-pyran-3-yl)methanamine hydrochloride is commercially available from

various chemical suppliers. It is typically offered in research quantities, with purities generally

reported to be 97% or higher.[1] Some suppliers indicate a purity of ≥98%.[2][3] The compound

is usually supplied as a yellow to white solid.[2][3]
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Supplier Attribute Information Source

Product Name
(tetrahydro-2H-pyran-3-

yl)methanamine hydrochloride
[2][3]

CAS Number 1159599-89-9 [2][3]

Appearance Yellow to white solid [2][3]

Purity ≥98% or 97% [1][2][3]

Packaging
Available in research quantities

(e.g., 250 mg, 1 g, 5 g, 10 g)
[1]

Storage
Keep sealed and away from

direct light
[2][3]

Chemical and Physical Properties
This section summarizes the key chemical and physical properties of (tetrahydro-2H-pyran-3-
yl)methanamine hydrochloride.

Property Value Source

Molecular Formula C₆H₁₄ClNO [2][3][4]

Molecular Weight 151.63 g/mol [4]

IUPAC Name
(oxan-3-

yl)methanamine;hydrochloride
[4]

Synonyms

oxan-3-ylmethanamine

hydrochloride, (tetrahydro-2H-

pyran-3-yl)methanamine HCl

[4]

Canonical SMILES C1COCC(C1)CN.Cl [4]

InChI Key
ADKXKWJPOISVRF-

UHFFFAOYSA-N
[4]

Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the direct synthesis of (tetrahydro-2H-
pyran-3-yl)methanamine hydrochloride is not readily available in peer-reviewed journals, a

plausible synthetic route can be inferred from related literature and patent disclosures. A

common approach involves the reduction of a corresponding nitrile or the reductive amination

of an aldehyde. A representative, generalized synthetic workflow is presented below.

Illustrative Synthetic Pathway

Synthesis of (tetrahydro-2H-pyran-3-yl)methanol Conversion to Amine Salt Formation

Tetrahydro-2H-pyran-3-carbaldehyde

Reduction
(e.g., NaBH4)

(tetrahydro-2H-pyran-3-yl)methanol

(tetrahydro-2H-pyran-3-yl)methanol

Activation
(e.g., Tosylation)

Tosyl-activated intermediate

Amination
(e.g., NaN3 then reduction, or direct amination)

(tetrahydro-2H-pyran-3-yl)methanamine

(tetrahydro-2H-pyran-3-yl)methanamine

Treatment with HCl

(tetrahydro-2H-pyran-3-yl)methanamine hydrochloride

Click to download full resolution via product page

A plausible synthetic workflow for (tetrahydro-2H-pyran-3-yl)methanamine hydrochloride.

A patent for the production of related tetrahydro-2H-pyran derivatives describes the synthesis

of (6-pentyltetrahydro-2H-pyran-3-yl)methanol.[2] This intermediate is then activated with p-

toluenesulfonyl chloride in the presence of pyridine, followed by subsequent reactions to
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introduce other functional groups.[2] A similar strategy could likely be adapted for the synthesis

of the target molecule.

Another relevant procedure found in the literature describes the reduction of tetrahydro-2H-

pyran-3-carbaldehyde using sodium borohydride in a co-solvent of DCM/MeOH to yield

(tetrahydro-2H-pyran-3-yl)methanol in high yield. This alcohol could then be converted to the

corresponding amine.

Applications in Research and Drug Development
The tetrahydropyran motif is a privileged scaffold in medicinal chemistry, known to improve the

physicochemical properties of drug candidates, such as solubility and metabolic stability.

Pyran-based compounds have shown a wide range of biological activities and are found in

numerous natural products and marketed drugs.[5]

(Tetrahydro-2H-pyran-3-yl)methanamine hydrochloride serves as a valuable building block

for introducing the tetrahydropyran moiety into larger, more complex molecules. Its primary

amine functionality allows for a variety of chemical transformations, making it a versatile

starting material for the synthesis of novel compounds in drug discovery programs. Its

application is often as a "pharmaceutical intermediate," indicating its role in the multi-step

synthesis of active pharmaceutical ingredients.[2][3] For instance, pyran derivatives are being

investigated for the treatment of various diseases, including Alzheimer's disease.[6]

Safety and Handling
(Tetrahydro-2H-pyran-3-yl)methanamine hydrochloride is classified as a substance that can

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Standard

laboratory safety precautions should be followed when handling this compound.

Hazard Statement Description Source

H315 Causes skin irritation [1]

H319 Causes serious eye irritation [1]

H335 May cause respiratory irritation [1]
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Precautionary Phrases:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

P264: Wash hands thoroughly after handling.[1]

P280: Wear protective gloves/protective clothing and eye/face protection.[1]

P302+P352: IF ON SKIN: Wash with plenty of water and soap.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Conclusion
(Tetrahydro-2H-pyran-3-yl)methanamine hydrochloride is a commercially available and

versatile building block for chemical synthesis, particularly in the field of drug discovery. Its

tetrahydropyran core offers desirable properties for the development of new therapeutic agents.

While a specific, publicly available, detailed synthesis protocol is not widespread, its

preparation can be approached through established synthetic methodologies. Researchers and

drug development professionals can utilize this compound to explore novel chemical space and

develop new molecular entities with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyran-3-yl-methanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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